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Compound of Interest

Compound Name: 3-Hydroxyaspartic acid

CAS No.: 1860-87-3

Cat. No.: B167655

Get Quote

This guide provides a comprehensive technical overview of the structure of beta-

hydroxyaspartate, a fascinating and functionally significant modified amino acid. Tailored for

researchers, scientists, and drug development professionals, this document delves into the

core structural features, stereochemical diversity, and biological implications of this molecule,

supported by insights into the experimental methodologies used for its characterization.

Introduction: The Significance of a Hydroxylated
Amino Acid
Beta-hydroxyaspartate (β-OH-Asp), also known as 3-hydroxyaspartic acid, is a non-

proteinogenic amino acid derived from the hydroxylation of an aspartic acid residue.[1] While

not one of the canonical 20 amino acids, its presence in proteins is a result of a crucial post-

translational modification. This seemingly subtle addition of a hydroxyl group at the beta-carbon

position dramatically influences the local protein structure and function.

Initially discovered in vitamin K-dependent plasma proteins, beta-hydroxyaspartate plays a

pivotal role in various biological processes.[2][3] Its structural uniqueness imparts specific

chemical properties that are leveraged in nature for functions ranging from high-affinity calcium
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binding in blood coagulation to iron coordination in microbial siderophores.[4][5] Understanding

the intricate details of its structure is therefore paramount for elucidating its biological roles and

for the rational design of novel therapeutics.

The Molecular Architecture of Beta-
Hydroxyaspartate
The fundamental structure of beta-hydroxyaspartate consists of an aspartic acid backbone with

a hydroxyl group attached to the β-carbon. This modification introduces a new chiral center,

leading to significant stereochemical complexity.

Stereoisomerism: A Tale of Two Chiral Centers
Similar to threonine and isoleucine, beta-hydroxyaspartate possesses two chiral centers, at the

alpha and beta carbons.[1] This results in the existence of four possible stereoisomers, which

are pairs of enantiomers:

L-erythro-β-hydroxyaspartate and D-erythro-β-hydroxyaspartate

L-threo-β-hydroxyaspartate and D-threo-β-hydroxyaspartate

The terms "erythro" and "threo" describe the relative configuration of the substituents at the two

chiral centers. In the context of beta-hydroxyaspartate, the erythro isomer has the carboxyl

groups on opposite sides in a Fischer projection, while the threo isomer has them on the same

side. The naturally occurring form in vitamin K-dependent proteins is typically the erythro

isomer.[3][6]
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Caption: Relationship between the four stereoisomers of beta-hydroxyaspartate.

The stereochemistry of beta-hydroxyaspartate is not merely a structural curiosity; it has

profound functional consequences. For instance, different stereoisomers can exhibit distinct

biological activities and may be recognized by different enzymes.[7]

Conformational Preferences
Nuclear Magnetic Resonance (NMR) studies have shed light on the conformational

preferences of the diastereomers. The threo isomer predominantly adopts a conformation

where the two carboxyl groups are anti to each other. In contrast, the erythro isomer favors a

conformation with gauche carboxyl functions.[8] These conformational differences, driven by

the minimization of steric hindrance and intramolecular interactions, likely contribute to their

differential roles in biological systems.

Biological Significance and Functional Roles
The presence of beta-hydroxyaspartate is not random; it is a targeted modification that confers

specific advantages to the proteins in which it is found.
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Calcium Binding in Vitamin K-Dependent Proteins
A primary and well-studied function of beta-hydroxyaspartate is its involvement in high-affinity

calcium binding.[4] It is found in the epidermal growth factor (EGF)-like domains of several

vitamin K-dependent coagulation factors, including Factor IX, Factor X, and Protein C.[2][3][4]

The hydroxyl group of beta-hydroxyaspartate, along with adjacent carboxylate residues, is

thought to participate in the coordination of a calcium ion. This calcium binding is crucial for

stabilizing the conformation of the EGF-like domain, which is essential for the proper function of

these proteins in the blood clotting cascade.[4][9] While some studies suggest the hydroxyl

group is not a direct ligand for the calcium ion, its presence does influence the calcium-binding

affinity, particularly at lower ionic strengths.[6]
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Caption: Schematic of beta-hydroxyaspartate's role in calcium binding within an EGF-like

domain.

Iron Coordination in Siderophores
Beyond mammalian systems, beta-hydroxyaspartate is a key functional group in a growing

number of siderophores, which are small molecules produced by bacteria to chelate iron.[5][10]

In these peptidic natural products, the hydroxyl and carboxyl groups of beta-hydroxyaspartate

contribute to the coordination of Fe(III).[5] Interestingly, ferric complexes of beta-

hydroxyaspartate-containing siderophores are often photoreactive, a property that is being

actively investigated.[5][10]

Biosynthesis: The Role of Aspartyl β-hydroxylases
The formation of beta-hydroxyaspartate in proteins is catalyzed by aspartyl/asparaginyl β-

hydroxylases.[11] These enzymes are non-heme iron(II), α-ketoglutarate-dependent

dioxygenases that hydroxylate specific aspartyl residues within EGF-like domains.[5][11] The

upregulation of these hydroxylases has been linked to certain cancers, making them a potential

target for drug development.[11][12]

Methodologies for the Characterization of Beta-
Hydroxyaspartate
A variety of analytical techniques are employed to identify, quantify, and characterize the

structure of beta-hydroxyaspartate. The choice of method is dictated by the specific research

question, whether it's confirming its presence in a protein, determining its stereochemistry, or

elucidating its role in a biological process.

Amino Acid Analysis
The initial identification and quantification of beta-hydroxyaspartate in a protein hydrolysate can

be achieved through amino acid analysis. This typically involves acid hydrolysis of the protein,

followed by chromatographic separation and detection.

Experimental Protocol: Amino Acid Analysis
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Protein Hydrolysis: The protein sample is hydrolyzed in 6 M HCl at 110°C for 24-72 hours in

a sealed, evacuated tube. This step is critical for releasing the individual amino acids. The

duration is optimized to ensure complete hydrolysis without significant degradation of

sensitive amino acids.

Derivatization (Optional but Recommended): The amino acids in the hydrolysate are often

derivatized to enhance their detection. o-Phthalaldehyde (OPA) is a common derivatizing

agent for primary amines, allowing for sensitive fluorescence detection.

Chromatographic Separation: The derivatized amino acids are separated using reversed-

phase high-performance liquid chromatography (RP-HPLC). A gradient elution with a

suitable mobile phase (e.g., acetonitrile and a buffered aqueous solution) is employed to

resolve the different amino acids.

Detection and Quantification: The eluted amino acids are detected by a fluorescence or UV

detector. The amount of beta-hydroxyaspartate is quantified by comparing its peak area to

that of a known standard.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for confirming the presence of beta-hydroxyaspartate in

peptides and proteins. High-resolution MS can determine the precise mass of a peptide, and

the 16 Da mass increase corresponding to the addition of a hydroxyl group to an aspartate

residue provides strong evidence for this modification. Tandem mass spectrometry (MS/MS)

can be used to pinpoint the exact location of the modification within the peptide sequence.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is indispensable for detailed structural characterization, particularly for

determining the stereochemistry and conformational preferences of beta-hydroxyaspartate.[8]

1H NMR can be used to study the binding of ions like calcium by observing changes in the

chemical shifts of nearby residues upon ion binding.[9]

Capillary Electrophoresis (CE)
For the separation and analysis of the different stereoisomers of beta-hydroxyaspartate,

capillary electrophoresis, especially when coupled with mass spectrometry (CE-MS), is a highly
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effective technique.[13] This method allows for the simultaneous determination of all four

stereoisomers without the need for individual enantiomeric standards.[13]

Vibrational Circular Dichroism (VCD)
Vibrational circular dichroism is an emerging technique that can determine the absolute

configuration of chiral molecules. It has been successfully applied to identify the four

stereoisomers of beta-hydroxyaspartate by comparing experimental VCD spectra with

theoretical calculations.[13]

Technique Information Obtained Key Strengths Considerations

Amino Acid Analysis
Quantification of β-

OH-Asp

High sensitivity and

accuracy for

quantification.

Requires complete

protein hydrolysis.

Mass Spectrometry
Confirmation of

presence and location

High sensitivity and

specificity; can

pinpoint modification

site.

Does not directly

provide

stereochemical

information.

NMR Spectroscopy

Stereochemistry,

conformation, ion

binding

Provides detailed 3D

structural information.

Requires larger

sample amounts;

complex data

analysis.

Capillary

Electrophoresis

Separation of

stereoisomers

High resolution for

separating isomers.

May require

derivatization for

detection.

Vibrational Circular

Dichroism

Absolute configuration

of stereoisomers

Determines absolute

stereochemistry

without standards.

Requires specialized

instrumentation and

theoretical

calculations.

Beta-Hydroxyaspartate in Drug Development
The unique structural features and biological roles of beta-hydroxyaspartate and its derivatives

make them interesting targets for drug development.
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Glutamate Transporter Blockers
Derivatives of beta-hydroxyaspartate, such as threo-beta-benzyloxyaspartate (TBOA), have

been shown to be potent blockers of excitatory amino acid transporters (EAATs).[14][15] These

transporters play a crucial role in regulating glutamate levels in the central nervous system, and

their dysfunction is implicated in various neurological disorders. The development of selective

EAAT inhibitors based on the beta-hydroxyaspartate scaffold is an active area of research.[16]

Targeting Aspartyl β-hydroxylases in Cancer
As mentioned earlier, the enzymes responsible for the formation of beta-hydroxyaspartate are

overexpressed in several cancers.[11] This has led to efforts to develop small molecule

inhibitors of these hydroxylases as potential anti-cancer agents.[12] High-throughput screening

assays have been developed to identify such inhibitors.[12]

Conclusion
Beta-hydroxyaspartate is a structurally and functionally diverse modified amino acid. Its

significance extends from fundamental biological processes like blood coagulation and iron

transport to the frontiers of drug discovery. A thorough understanding of its stereochemistry,

conformational properties, and the enzymatic machinery responsible for its formation is crucial

for researchers and scientists in both academic and industrial settings. The continued

application of advanced analytical techniques will undoubtedly uncover further intricacies of this

remarkable molecule and pave the way for novel therapeutic interventions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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